Cas no 2228174-37-4 (2-(2-propylpentyl)oxirane)

• Product Name: 2-(2-propylpentyl)oxirane
• CAS No: 2228174-37-4
• MF: C₁₀H₂₀O
• MW: 156.265203475952
• CID: 5930645
• PubChem ID: 22934437
• Update Time: 2025-06-24

2-(2-propylpentyl)oxirane Chemical and Physical Properties

Names and Identifiers

• 2-(2-propylpentyl)oxirane
• 2228174-37-4
• EN300-1769628
• SCHEMBL2395825

• Inchi： 1S/C10H20O/c1-3-5-9(6-4-2)7-10-8-11-10/h9-10H,3-8H2,1-2H3
• InChI Key： YFJJOQTWOCWANQ-UHFFFAOYSA-N
• SMILES： O1CC1CC(CCC)CCC

Computed Properties

• Exact Mass: 156.151415257g/mol
• Monoisotopic Mass: 156.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 95
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 12.5Ų

Additional information on 2-(2-propylpentyl)oxirane

Introduction to 2-(2-Propylpentyl)Oxirane (CAS No. 2228174-37-4)

2-(2-Propylpentyl)oxirane, with the CAS number 2228174-37-4, is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in the pharmaceutical and materials science industries. This compound belongs to the class of epoxides, which are three-membered cyclic ethers characterized by their high reactivity and versatility in synthetic chemistry.

The molecular formula of 2-(2-propylpentyl)oxirane is C₈H₁₆O, and its molecular weight is approximately 140.21 g/mol. The compound features a seven-carbon alkyl chain with an epoxy group attached to the second carbon atom. This specific arrangement of functional groups imparts unique chemical properties, making it a valuable intermediate in the synthesis of more complex molecules.

In the realm of pharmaceutical research, 2-(2-propylpentyl)oxirane has shown promise as a building block for the development of novel drugs. Its epoxy functionality can undergo ring-opening reactions with nucleophiles, leading to the formation of a wide range of derivatives with diverse biological activities. For instance, recent studies have explored its use in the synthesis of anti-inflammatory agents and antiviral compounds. The ability to fine-tune the chemical structure through selective ring-opening reactions allows researchers to optimize the pharmacological properties of these derivatives, enhancing their efficacy and reducing potential side effects.

Beyond pharmaceutical applications, 2-(2-propylpentyl)oxirane has also found utility in materials science. Epoxides are known for their ability to form cross-linked networks when polymerized, resulting in materials with excellent mechanical properties and chemical resistance. In this context, 2-(2-propylpentyl)oxirane can be used as a monomer or comonomer in the synthesis of advanced polymers and coatings. These materials are particularly useful in applications requiring high durability and stability, such as protective coatings for industrial equipment and automotive components.

The synthesis of 2-(2-propylpentyl)oxirane typically involves the epoxidation of an unsaturated precursor, such as 1-octene or a related alkene. Various methods have been developed for this purpose, including catalytic oxidation using metal complexes and peroxides. Recent advancements in green chemistry have led to the development of more environmentally friendly processes, such as using hydrogen peroxide or enzymatic catalysis. These methods not only reduce the environmental impact but also improve the yield and purity of the final product.

The physical properties of 2-(2-propylpentyl)oxirane are also noteworthy. It is a colorless liquid at room temperature with a boiling point around 100°C at atmospheric pressure. Its solubility in common organic solvents makes it easy to handle and process in laboratory and industrial settings. However, due to its reactive nature, it should be stored under inert conditions to prevent unwanted side reactions.

In terms of safety and handling, while 2-(2-propylpentyl)oxirane is not classified as a hazardous material under current regulations, it is important to follow standard laboratory practices when working with this compound. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, ensuring adequate ventilation, and storing it away from incompatible materials.

The future prospects for 2-(2-propylpentyl)oxirane are promising. Ongoing research continues to uncover new applications and improve existing synthetic methods. For example, recent studies have explored its use in the development of biodegradable polymers for environmental applications and its potential as a precursor for advanced functional materials with tunable properties.

In conclusion, 2-(2-propylpentyl)oxirane (CAS No. 2228174-37-4) is a versatile compound with significant potential in both pharmaceutical and materials science applications. Its unique chemical structure and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions across various industries.